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Compound of Interest

Compound Name: (R)-FT709

Cat. No.: B10855309

For researchers and scientists handling (R)-FT709, a potent and selective USP9X inhibitor,
ensuring its proper disposal is a critical component of laboratory safety and environmental
responsibility. This guide provides essential information and step-by-step procedures for the
safe disposal of (R)-FT709, aligning with general laboratory chemical waste management
principles.

Hazard Profile of (R)-FT709

(R)-FT709, with CAS Number 2413991-74-7, is classified with the following hazards:

Harmful if swallowed.[1][2]

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1]

Due to these potential health risks, (R)-FT709 must be handled with care and disposed of as
hazardous chemical waste.

Quantitative Data Summary

Specific quantitative limits for the disposal of (R)-FT709, such as permissible concentrations for
drain disposal, are not publicly available. Standard laboratory practice for compounds with this
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hazard profile dictates that they should not be disposed of down the drain.[3][4] All waste
containing (R)-FT709 should be collected and managed by a licensed hazardous waste
disposal service.

Parameter Value Source

CAS Number 2413991-74-7 [1]12115]

Molecular Formula C23H22N407S [2][5]

Molecular Weight 498.5 g/mol [2][5]

Disposal Recommendation \Tv:;;as hazardous chemical Based on hazard classification.

General laboratory safety

Drain Disposal Not Recommended. o
guidelines.[3][4]

A potential disposal method for
) ] solvent waste containing this General laboratory safety
Incineration o
compound, to be handled by a  guidelines.[6]

licensed facility.

Experimental Protocols: Waste Management
Workflow

The proper disposal of (R)-FT709 follows a standard workflow for managing hazardous
laboratory chemicals. This involves segregation, containment, labeling, and transfer to a
designated waste management facility.

Step-by-Step Disposal Procedure:

e Segregation:
o Do not mix (R)-FT709 waste with non-hazardous waste.

o Segregate solid waste (e.g., contaminated personal protective equipment (PPE), weigh
boats, and vials) from liquid waste (e.g., solutions in DMSO or methanol).[6]
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o Keep (R)-FT709 waste separate from incompatible chemicals to prevent dangerous
reactions.[7]

e Containment:

o Use chemically compatible, leak-proof containers for waste collection.[8] The original
product container, if empty, can be used.

o Ensure containers are securely sealed to prevent spills or vaporization.[7]
o For liquid waste, use a secondary containment bin to mitigate spills.[8]

e Labeling:
o Clearly label all waste containers with the words "Hazardous Waste."[7]

o The label must include the full chemical name: (2S)-1-[5-[(2,3-dihydro-1,4-dioxino[2,3-
b]pyridin-7-yl)sulfonyl]-3,4,5,6-tetrahydropyrrolo[3,4-c]pyrrol-2(1H)-yl]-2-hydroxy-2-(2-
methyl-4-benzoxazolyl)-ethanone, or at minimum "(R)-FT709".[1][5]

o Indicate the primary hazards (e.g., "Toxic," "Irritant").[7]
o Note the concentration and composition of the waste.

o Mark the date when the container was first used for waste accumulation and the date it
was sealed.[7]

e Storage:

o Store waste containers in a designated, well-ventilated satellite accumulation area within
the laboratory.[7]

o The storage area should be away from heat sources and direct sunlight.
o Ensure the storage area is secure and accessible only to authorized personnel.

e Disposal:
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o Arrange for the collection of the hazardous waste by your institution's environmental health
and safety (EHS) office or a licensed chemical waste disposal contractor.

o Follow all institutional and local regulations for waste pickup and disposal.[2][9]

o Do not attempt to treat or neutralize the chemical waste unless you are trained and
equipped to do so and it is part of an approved protocol.

Emergency Procedures for Spills:

« In case of a spill, evacuate the immediate area.
o Wear appropriate PPE, including gloves, safety goggles, and a lab coat.

o For small spills, absorb the material with an inert absorbent material (e.g., sand, diatomite).
[10]

o Collect the absorbed material into a sealed container and label it as hazardous waste.

o For large spills, contact your institution's EHS or emergency response team immediately.

Logical Workflow for (R)-FT709 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of (R)-FT709.
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Generation of
(R)-FT709 Waste

Is waste mixed with
other chemicals?

Segregate (R)-FT709 waste
No (Solid) by physical state (solid/liquid) No (Liquid)
and from incompatible chemicals.

Contain Liquid Waste
in a labeled, sealed,
leak-proof container with
secondary containment.

Contain Solid Waste
in a labeled, sealed,
chemically compatible container.

Label container:
'Hazardous Waste'
Chemical Name
Hazards
Date

Store in designated
Satellite Accumulation Area.

Arrange for pickup by
EHS or licensed waste
disposal service.

Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of (R)-FT709 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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